Cas no 1214362-28-3 (METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE)

• Product Name: METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
• CAS No: 1214362-28-3
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD14697994
• CID: 3470097
• PubChem ID: 46311083
• Update Time: 2025-04-21

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
• 1214362-28-3
• SCHEMBL22403860
• QMJPSZMMZSUXFE-UHFFFAOYSA-N
• O11864
• AKOS025393818
• TS-00993
• MFCD14697994
• CS-0194175
• methyl2-bromo-3-(trifluoromethyl)benzoate

• MDL： MFCD14697994
• Inchi： 1S/C9H6BrF3O2/c1-15-8(14)5-3-2-4-6(7(5)10)9(11,12)13/h2-4H,1H3
• InChI Key： QMJPSZMMZSUXFE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters